N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,3-benzothiazole-6-carboxamide

Specification

• CAS No.: 681170-36-5
• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.47
• IUPAC Name: N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,3-benzothiazole-6-carboxamide
• Standard InChI: InChI=1S/C18H17N3O2S2/c1-9-2-4-11-13(6-9)25-18(15(11)16(19)22)21-17(23)10-3-5-12-14(7-10)24-8-20-12/h3,5,7-9H,2,4,6H2,1H3,(H2,19,22)(H,21,23)
• Standard InChI Key: QUHNVTCXUJBRQJ-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=C(C=C3)N=CS4

Introduction

N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,3-benzothiazole-6-carboxamide is a complex organic compound with a molecular formula of C18H17N3O2S2 and a molecular weight of 371.5 g/mol. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis and Preparation

The synthesis of N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,3-benzothiazole-6-carboxamide typically involves multi-step reactions starting from appropriate benzothiophene and benzothiazole precursors. The process may include condensation reactions, followed by carbamoylation steps to introduce the carbamoyl group.

Biological Activities and Applications

Benzothiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. While specific data on N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,3-benzothiazole-6-carboxamide is limited, compounds with similar structures have shown promise in these areas.

Biological Activity Table

Activity	Description
Antimicrobial	Potential activity against various microorganisms.
Anti-inflammatory	May exhibit anti-inflammatory properties, though specific data is needed.
Anticancer	Possible anticancer effects, though further research is required.